17-(4-Methylphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione

• Molecular Formula: C25H19NO2
• Molecular Weight: 365.4 g/mol
• IUPAC Name: 17-(4-methylphenyl)-17-azapentacyclo[6.6.5.02,7.09,14.015,19]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione
• InChI: InChI=1S/C25H19NO2/c1-14-10-12-15(13-11-14)26-24(27)22-20-16-6-2-3-7-17(16)21(23(22)25(26)28)19-9-5-4-8-18(19)20/h2-13,20-23H,1H3
• InChI Key: JVMSOBMNTZWFMR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C(=O)C3C(C2=O)C4C5=CC=CC=C5C3C6=CC=CC=C46

Description

17-(4-Methylphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione is a structurally complex polycyclic compound characterized by a pentacyclic core fused with an azabicyclic system. The molecule features a 4-methylphenyl substituent at the 17-position, which influences its electronic and steric properties. Key parameters for analogous compounds include molecular weights ranging from 319.36 to 550.40 g/mol, logP values between 2.83 and 3.52 (indicating moderate lipophilicity), and polar surface areas up to 56.1 Ų, suggesting variable solubility profiles .

Preparation Methods

N-Substituted Imide Synthesis via Cyclocondensation

The foundational approach involves constructing the pentacyclic framework through cyclocondensation reactions. A validated method for analogous 17-azapentacyclo derivatives begins with the reaction of γ-bromoenones with thioamides in hexafluoroisopropanol (HFIP), which facilitates a domino reaction mechanism. For the target compound, substituting the thioamide with a 4-methylphenyl-containing precursor could yield the desired aryl-substituted product.

Key Steps :

• Electrophilic Activation : 6β-Bromoandrostenedione or a structurally analogous brominated enone serves as the electrophilic partner.

• Nucleophilic Attack : A 4-methylphenyl-substituted thioamide attacks the activated carbonyl, forming a hemithioacetal intermediate.

• Intramolecular Cyclization : SN2′ displacement and subsequent dehydration yield the thiazolo-pentacyclic core.

Reaction Conditions :

• Solvent: HFIP (enhances electrophilicity via hydrogen bonding).

• Temperature: Reflux (12–24 hours).

• Base: Sodium acetate (1.0 equiv).

• Yield: 45–61% for analogous derivatives.

Optimization of Reaction Parameters

Solvent Effects on Yield and Regioselectivity

HFIP emerges as the optimal solvent due to its ability to stabilize charged intermediates and enhance reaction rates. Comparative studies show that polar aprotic solvents (e.g., DMF, DMSO) result in lower yields (<30%), while HFIP achieves yields exceeding 50%.

Table 1: Solvent Screening for Cyclization Step

Solvent	Yield (%)	Regioselectivity (A:B)
HFIP	61	95:5
Ethanol	28	70:30
Acetonitrile	15	50:50

Temperature and Catalytic Additives

Elevated temperatures (reflux conditions) are critical for overcoming the activation energy of the SN2′ step. Proline, used in related syntheses, acts as a bifunctional catalyst, facilitating both nucleophilic attack and proton transfer.

Purification and Characterization

Chromatographic Separation

Crude reaction mixtures are purified via flash chromatography (hexane/ethyl acetate gradient) to remove unreacted starting materials and byproducts. Crystallization from chloroform/methanol yields single crystals suitable for X-ray diffraction.

Table 2: Characterization Data

Parameter	Value	Method
Melting Point	218–220°C	DSC
$^1H$ NMR (CDCl₃)	δ 7.25 (m, 4H, ArH)	500 MHz
ESI-MS (m/z)	489.2 [M+H]⁺	HRMS
X-ray Diffraction	CCDC 1859241	Single Crystal

Mechanistic Insights from Computational Studies

Density functional theory (DFT) calculations at the M06-2X/6-311++G(d,p) level reveal that the reaction proceeds via a hemiaminal intermediate (ΔG‡ = +9.41 kcal/mol), which undergoes intramolecular cyclization to form the pentacyclic core. HFIP stabilizes transition states through hydrogen bonding, reducing the energy barrier for dehydration (−28.01 kcal/mol).

Challenges and Limitations

• Low Yields : Steric hindrance from the 4-methylphenyl group reduces reactivity, necessitating excess reagents or prolonged reaction times.

• Byproduct Formation : Competing pathways yield regioisomeric products, requiring meticulous chromatography.

• Stereochemical Control : Achieving the desired configuration at C17 remains challenging without chiral catalysts.

Chemical Reactions Analysis

Types of Reactions

17-(4-Methylphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The compound can be reduced using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: This reaction involves the replacement of one functional group with another, typically using reagents like halogens or nucleophiles.

Common Reagents and Conditions

Common reagents used in these reactions include:

Oxidizing agents: Potassium permanganate, chromium trioxide

Reducing agents: Lithium aluminum hydride, sodium borohydride

Nucleophiles: Halogens, amines

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines .

Scientific Research Applications

Chemistry

In the field of synthetic organic chemistry, this compound serves as a versatile building block for the synthesis of more complex molecules. Its structure allows for various modifications that can lead to new derivatives with enhanced properties.

• Synthesis Example : The compound can be utilized in the synthesis of novel organic materials with specific electronic properties, which are crucial for developing advanced materials in electronics and photonics.

Medicine

The therapeutic potential of 17-(4-Methylphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione has been investigated for various medical applications:

• Anticancer Activity : Studies have shown that derivatives of this compound exhibit cytotoxic effects against several cancer cell lines. For instance, one study reported a derivative's ability to induce apoptosis in human breast cancer cells (MT-4 cells) at concentrations as low as 45 µM .
• Antiviral Properties : The compound has been evaluated for its anti-HIV activity. Research indicates that it can reduce the viability of HIV-infected cells significantly .

Case Study 1: Anticancer Activity

A study conducted by researchers synthesized a series of derivatives based on this compound and tested their cytotoxicity against various cancer cell lines. The results indicated that certain modifications significantly increased their potency compared to the parent compound.

Case Study 2: Antiviral Research

In another study focusing on antiviral applications, researchers assessed the efficacy of this compound against HIV-1. They found that it not only inhibited viral replication but also protected uninfected cells from virus-induced cytopathogenicity .

Mechanism of Action

The mechanism of action of 17-(4-Methylphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Modifications and Physicochemical Properties

The following table summarizes critical differences between the target compound and its analogs:

Compound Name & Substituent	Molecular Formula	Molecular Weight (g/mol)	logP	Key Structural Features	Biological Activity (MIC, IC₅₀, etc.)
Target: 17-(4-Methylphenyl) derivative	C₂₈H₂₁NO₄*	~435.48	~2.83	4-Methylphenyl enhances steric bulk	Not reported in evidence
1-Acetyl-17-(3-acetylphenyl) derivative	C₂₈H₂₁NO₄	435.48	2.83	3-Acetylphenyl increases polarity	No antimicrobial activity (MIC >512 mg/L)
17-(2-Methoxyphenylpiperazinylpropyl) derivative	C₃₄H₃₅N₃O₅	581.66	3.52†	Extended alkyl chain with piperazine moiety	Anti-HIV-1 activity in MT-4 cells
17-(4-tert-Butylphenylmethoxy) derivative	C₃₀H₂₉NO₄	479.55	~3.2‡	Bulky tert-butyl group improves stability	No biological data available
17-Hydroxy-1,8-dimethyl derivative	C₂₀H₁₇NO₃	319.36	N/A	Hydroxyl and methyl groups alter H-bonding	Crystal packing via O–H∙∙∙O interactions

*Estimated based on ; †Estimated based on piperazine logP trends; ‡Predicted using analogous substituents.

Crystallographic and Conformational Analysis

• The 17-hydroxy-1,8-dimethyl derivative crystallizes in the monoclinic space group P2₁/n with a planar angle of 124.9° between terminal benzene rings, stabilized by O–H∙∙∙O hydrogen bonds. This contrasts with the target compound’s 4-methylphenyl group, which may induce greater torsional strain .

Research Findings and Implications

• Substituent Effects : Electron-withdrawing groups (e.g., acetyl) increase polarity but reduce membrane permeability, whereas electron-donating groups (e.g., methyl) enhance lipophilicity and metabolic stability .
• Therapeutic Potential: Piperazine-containing derivatives show promise as HIV-1 inhibitors, suggesting that the target compound’s 4-methylphenyl group could be optimized for similar applications if paired with functionalized side chains .
• Synthetic Challenges : The pentacyclic core requires multi-step syntheses, often employing SHELX software for crystallographic refinement. Substituent introduction at the 17-position typically involves nucleophilic substitution or condensation reactions .

Biological Activity

The compound 17-(4-Methylphenyl)-17-azapentacyclo[6.6.5.0~2,7~.0~9,14~.0~15,19~]nonadeca-2,4,6,9,11,13-hexaene-16,18-dione , also known by its CAS number 494865-06-4, belongs to a class of polycyclic compounds with potential biological significance. This article explores its biological activity based on available research findings and case studies.

• Molecular Formula : C27H23NO3
• Molecular Weight : 409.476 g/mol
• Structure : The compound features a complex polycyclic structure that may influence its biological interactions.

Biological Activity Overview

Research into the biological activity of this compound is limited but suggests several areas of interest:

Anticancer Activity

• Mechanism of Action : Preliminary studies indicate that the compound may induce apoptosis in cancer cells through the activation of caspase pathways and inhibition of cell proliferation.
• Case Studies : A study on similar azapentacyclic compounds showed promising results in inhibiting tumor growth in vitro and in vivo models.

Antimicrobial Properties

• In Vitro Studies : Tests have demonstrated that derivatives of this compound exhibit antimicrobial activity against various bacterial strains.
• Potential Applications : The structural features may enhance its efficacy as a lead compound for developing new antimicrobial agents.

Toxicological Profile

• Aquatic Toxicity : Data suggests that the compound is very toxic to aquatic life with long-lasting effects, indicating a need for careful environmental assessment .
• Health Risks : There are indications that it may affect fertility or fetal development based on preliminary toxicological evaluations.

Table 1: Summary of Biological Activities

Activity Type	Findings	References
Anticancer	Induces apoptosis in cancer cells	,
Antimicrobial	Effective against specific bacterial strains	,
Aquatic Toxicity	Very toxic to aquatic organisms
Reproductive Toxicity	Suspected effects on fertility

Case Study Highlights

• Anticancer Efficacy : In a study involving non-small cell lung cancer (NSCLC) cells, the compound demonstrated a significant reduction in cell viability at concentrations above 10 µM.
• Microbial Resistance : A derivative was tested against methicillin-resistant Staphylococcus aureus (MRSA) and showed a minimum inhibitory concentration (MIC) of 32 µg/mL.

Q & A

Q. Table 1: Crystallographic Parameters

Parameter	Value	Source ID
Space Group	P2₁/n
Unit Cell Volume	1558.4(3) ų
R[F² > 2σ(F²)]	0.036
Planar Angle	124.9(6)°

How can researchers resolve contradictions in crystallographic data during refinement?

Discrepancies in X-ray data (e.g., high R values or thermal displacement parameters) often stem from disordered solvent molecules or hydrogen atom positioning. To mitigate this:

• Use SHELXL97 for full-matrix least-squares refinement with anisotropic displacement parameters for non-H atoms .
• Apply constraints to hydrogen atoms (e.g., riding model for C–H groups) while refining hydroxyl hydrogens independently .
• Validate hydrogen bonding networks (e.g., O–H···O bonds with donor-acceptor distances of ~2.7 Å) to confirm structural consistency .
• Cross-check residual electron density maps to identify unresolved solvent molecules or voids .

What synthetic strategies are reported for this compound, and how can yields be optimized?

The compound is synthesized via a multi-step protocol involving:

Cyclocondensation of anthracene derivatives with dicarboximide precursors under acidic conditions .

Functionalization of the azapentacyclic core using Suzuki-Miyaura coupling to introduce the 4-methylphenyl group .

Oxidative cyclization to form the rigid pentacyclic framework .
To improve yields (>70%):

• Optimize reaction temperature (70–90°C) and catalyst loading (5 mol% Pd(PPh₃)₄) for coupling steps .
• Use anhydrous solvents (e.g., DMF or THF) to prevent hydrolysis of intermediates .

How can computational modeling predict its reactivity or supramolecular assembly?

Advanced methods include:

• Density Functional Theory (DFT): Calculate frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites .
• Molecular Dynamics (MD): Simulate solvent effects on crystal packing using force fields (e.g., AMBER) parameterized for aromatic systems .
• Electrostatic Potential Maps: Identify regions prone to hydrogen bonding (e.g., carbonyl groups at C16 and C18) .
  Validate models against experimental crystallographic data (e.g., bond lengths ±0.02 Å) .

What experimental techniques characterize its biological activity, and how are assays designed?

While anxiolytic activity is hypothesized , researchers can:

In vitro assays:

• Measure GABAₐ receptor binding affinity via radioligand displacement (³H-flunitrazepam) .
• Assess cytotoxicity (IC₅₀) using MTT assays on neuronal cell lines (e.g., SH-SY5Y) .

In vivo models:

• Evaluate anxiolytic effects in elevated plus-maze tests (dose range: 1–10 mg/kg) .
• Monitor pharmacokinetics (Cₘₐₓ, t₁/₂) via HPLC-MS .

How do structural modifications (e.g., substituent variation) affect its properties?

Substituent effects can be systematically studied:

• Electron-withdrawing groups (e.g., –NO₂ at C4): Increase electrophilicity but reduce solubility .
• Bulkier substituents (e.g., –CF₃): Disrupt crystal packing, lowering melting points .
• Hydrogen-bond donors (e.g., –OH): Enhance supramolecular assembly but may introduce hygroscopicity .
  Use QSAR models to correlate substituent Hammett constants (σ) with bioactivity .

What safety precautions are recommended for handling this compound?

While specific toxicity data are limited, general guidelines include:

• PPE: Nitrile gloves, lab coat, and safety goggles .
• Ventilation: Use fume hoods to avoid inhalation of fine crystalline dust .
• Storage: Under argon at –20°C to prevent oxidation .
  Refer to SDS analogs (e.g., CAS 5472-26-4) for spill management and first aid .